Cas no 76902-32-4 (N-Ethyltoluenesulfonamide(o and p mixture))

• Product Name: N-Ethyltoluenesulfonamide(o and p mixture)
• CAS No: 76902-32-4
• MF: C₁₈H₂₆N₂O₄S₂
• MW: 398.54004240036
• MDL: MFCD00048511
• CID: 826758
• PubChem ID: 87569477
• Update Time: 2025-06-08

N-Ethyltoluenesulfonamide(o and p mixture) Chemical and Physical Properties

Names and Identifiers

• N-Ethyltoluenesulfonamide (o and p mixture)
• N-Ethyltoluenesulfonamide (o- and p- mixture)
• N-ETHYLTOLUENESULFONAMIDE (O-, P- MIXTURE)
• N-Ethyltoluenesulfonamide (o and p mixture)
• benzenesulfonamide, N-ethyl-2-methyl-, compd. with N-ethyl-4-methylbenzenesulfonamide (1:1)
• N-Ethyl-2-methylbenzenesulfonamide - N-ethyl-4-methylbenzenesulfonamide (1:1)
• NSC67979
• n-ethyltoluene sulphonamide
• X3491OQT7S
• Benzenesulfonamide, N-ethyl-ar-methyl-
• N-Ethyltoluenesulfonamide(o-andp-mixture)
• AK176401
• N-Ethyltoulenesulfonamide (o- p- mixture)
• ST24025645
• E0187
• Toluenesulfonamide, n-ethyl-, (mixture of o-and p-)
• Toluenesulfonamide, n-ethyl-, (mixture of o- and p-)
• N-ethyl-2-methylbenzenesulfonamide
• N-Ethyltoluenesulfonamide (o-and p-mixture)
• E79383
• NSC-67979
• AKOS027250859
• N,4-dimethylbenzenesulfonamide compound with N-ethyl-4-methylbenzenesulfonamide (1:1)
• ETHYLTOULENESULFONAMIDE
• A865395
• Benzenesulfonamide,N-ethyl-ar-methyl-
• AI3-09477
• BS-44101
• 26914-52-3
• FT-0668405
• 76902-32-4
• SB82651
• N-ethyl-2-methylbenzenesulfonamide;N-ethyl-4-methylbenzenesulfonamide
• N-Ethyltoluenesulfonamide
• N-Ethyl-2-methylbenzenesulfonamide mixture with N-Ethyl-4-methylbenzenesulfonamide; Sibercizer C6;
• N-ethyl-O-toluenesulfonamide; N-ethyl-p-tolylsulfonamide
• IDLSDSKPHLCUTN-UHFFFAOYSA-N
• N-Ethyltoluenesulfonamide(o and p mixture)

• MDL： MFCD00048511
• Inchi： 1S/2C9H13NO2S/c1-3-10-13(11,12)9-6-4-8(2)5-7-9;1-3-10-13(11,12)9-7-5-4-6-8(9)2/h2*4-7,10H,3H2,1-2H3
• InChI Key： IDLSDSKPHLCUTN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(NCC)(=O)=O.S(C1C=CC(C)=CC=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 398.13339966g/mol
• Monoisotopic Mass: 398.13339966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 171.7±13.0 °C at 760 mmHg
• Flash Point: 193°C(lit.)
• Refractive Index: 1.5430-1.5470
• Solubility: Chloroform, Ethyl Acetate
• Vapor Pressure: 1.4±0.3 mmHg at 25°C

N-Ethyltoluenesulfonamide(o and p mixture) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on N-Ethyltoluenesulfonamide(o and p mixture)

Comprehensive Guide to N-Ethyltoluenesulfonamide (CAS No. 76902-32-4): Properties, Applications, and Industry Insights

N-Ethyltoluenesulfonamide (CAS No. 76902-32-4), often referred to as a mixture of o- and p-isomers, is a versatile organic compound widely utilized in industrial and specialty chemical applications. This sulfonamide derivative is recognized for its unique physicochemical properties, including excellent solubility, thermal stability, and compatibility with polymers. As demand for high-performance additives grows, N-Ethyltoluenesulfonamide has gained attention in sectors like plastics, coatings, and adhesives, particularly as a plasticizer or intermediate in synthetic processes.

Recent trends in sustainable chemistry and green manufacturing have spurred interest in optimizing the production of N-Ethyltoluenesulfonamide isomers. Researchers are exploring eco-friendly synthesis routes to reduce energy consumption and waste generation. Meanwhile, formulators value its role in enhancing material flexibility without compromising durability—a critical factor for industries prioritizing circular economy principles. Common search queries such as "N-Ethyltoluenesulfonamide solubility" or "p-isomer vs o-isomer applications" reflect user curiosity about its technical nuances.

The compound’s molecular structure, featuring a toluene backbone with ethyl and sulfonamide functional groups, contributes to its low volatility and high compatibility with polar resins. This makes it particularly valuable in PVC formulations, where it acts as a secondary plasticizer to improve processability. Industry forums frequently discuss its performance compared to alternatives like N-Butyltoluenesulfonamide, highlighting its balanced cost-to-performance ratio in thermoplastic elastomers.

From an analytical perspective, CAS 76902-32-4 is characterized by techniques such as HPLC and GC-MS to ensure isomer purity—a key concern for manufacturers. Regulatory compliance, especially regarding REACH and FDA indirect food contact guidelines, remains a hot topic. Users often search for "N-Ethyltoluenesulfonamide safety data" or "regulatory status by region", underscoring the need for transparent documentation.

Innovative applications are emerging in 3D printing materials and bio-based polymer blends, where N-Ethyltoluenesulfonamide mixtures contribute to dimensional stability. As the chemical industry shifts toward halogen-free flame retardants, this compound’s sulfur-containing structure presents opportunities for reformulation. Technical whitepapers increasingly address its synergy with epoxy resins and polyurethanes, answering niche queries like "sulfonamide compatibility with engineering plastics".

Storage and handling recommendations for o/p-N-Ethyltoluenesulfonamide typically emphasize moisture control and inert atmospheric conditions to prevent degradation. Supply chain analysts note growing demand in Asia-Pacific markets, driven by expansion in automotive sealants and wire insulation production. The compound’s hydrolytic stability also makes it suitable for humid environments—a feature explored in marine coating patents.

Future research directions may focus on isomer separation technologies to unlock specialized applications. With increasing digitalization, QSAR modeling of sulfonamides could provide deeper insights into structure-property relationships. For procurement specialists, understanding bulk pricing trends and global supplier landscapes for CAS 76902-32-4 remains essential to strategic sourcing decisions.